Cas no 58887-05-1 (2-Buten-1-amine, (Z)-)
2-Buten-1-amine, (Z)- structure
Product Name:2-Buten-1-amine, (Z)-
CAS No:58887-05-1
MF:C4H9N
MW:71.1209609508514
CID:340526
Update Time:2024-01-28
2-Buten-1-amine, (Z)- Chemical and Physical Properties
Names and Identifiers
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- 2-Buten-1-amine, (Z)-
- 3-methyl-2-propenylamine
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- Inchi: 1S/C4H9N/c1-2-3-4-5/h2-3H,4-5H2,1H3/b3-2-
- InChI Key: QFUSOYKIDBRREL-IHWYPQMZSA-N
- SMILES: C(N)/C=C\C
Computed Properties
- Exact Mass: 71.07357
Experimental Properties
- PSA: 26.02
2-Buten-1-amine, (Z)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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